1,6-dimethyl-7-(pyridin-4-yl)-1H-imidazo[1,2-b]pyrazole

• IUPAC Name: 1,6-dimethyl-7-pyridin-4-ylimidazo[1,2-b]pyrazole
• InChI: InChI=1S/C12H12N4/c1-9-11(10-3-5-13-6-4-10)12-15(2)7-8-16(12)14-9/h3-8H,1-2H3
• InChI Key: OUHMBDHCABAZPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=CN(C2=C1C3=CC=NC=C3)C
• Molecular Formula: C12H12N4
• Molecular Weight: 212.25 g/mol

Description

“1,6-dimethyl-7-(pyridin-4-yl)-1H-imidazo[1,2-b]pyrazole” is a chemical compound with the molecular formula C12H12N4. It is a derivative of the pyrazole moiety, which is a class of compounds known for their diverse pharmacological effects.

Synthesis Analysis

The synthesis of pyrazole derivatives often involves the use of 5-amino-1,3-diphenyl-1H-pyrazole-4-carbonitrile as a starting compound. An efficient and straightforward approach for the synthesis of related compounds has been reported, involving a one-pot, three-component domino reaction.

Chemical Reactions Analysis

Pyrazole derivatives have been synthesized via green synthesis methods, including microwave-assisted and grinding techniques. The chemical reactions involved in the synthesis of these compounds often lead to the formation of new derivatives with potential biological activity.

Scientific Research Applications

1,6-dimethyl-7-(pyridin-4-yl)-1H-imidazo[1,2-b]pyrazole has a wide range of applications in scientific research. It has been studied for its potential use in cancer therapies, as an antioxidant, and as an anti-inflammatory agent. Additionally, this compound has been studied for its potential to inhibit the activity of certain enzymes, such as cytochrome P450, which is involved in the metabolism of drugs. This compound has also been studied for its potential to inhibit the growth of certain bacteria, fungi, and viruses.

Mechanism of Action

Target of Action

Similar pyrazole-bearing compounds have been known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

A molecular simulation study was performed to justify the potent in vitro antipromastigote activity of a similar compound, which has a desirable fitting pattern in the lmptr1 pocket (active site) characterized by lower binding free energy .

Biochemical Pathways

Similar pyrazole-bearing compounds have shown to inhibit the growth of leishmania aethiopica and plasmodium berghei, suggesting that they may interfere with the biochemical pathways of these organisms .

Pharmacokinetics

Similar pyrazole-bearing compounds have shown potent antileishmanial and antimalarial activities, suggesting that they may have favorable pharmacokinetic properties .

Result of Action

Similar pyrazole-bearing compounds have shown potent antileishmanial and antimalarial activities, suggesting that they may have significant molecular and cellular effects .

Action Environment

The efficacy of similar pyrazole-bearing compounds against leishmania aethiopica and plasmodium berghei suggests that they may be effective in diverse environmental conditions .

Advantages and Limitations for Lab Experiments

One advantage of using 1,6-dimethyl-7-(pyridin-4-yl)-1H-imidazo[1,2-b]pyrazole in laboratory experiments is its stability. This compound is highly stable and does not degrade easily, making it a reliable reagent for use in research. Additionally, this compound is relatively inexpensive and easy to obtain. However, this compound is not soluble in water, making it difficult to use in certain experiments.

Future Directions

Given the wide range of potential applications of 1,6-dimethyl-7-(pyridin-4-yl)-1H-imidazo[1,2-b]pyrazole, there are many potential future directions for research. These include further studies on its potential use in cancer therapies, as an antioxidant, and as an anti-inflammatory agent. Additionally, further research on the mechanism of action of this compound and its potential to inhibit the growth of certain bacteria, fungi, and viruses is needed. Additionally, further studies on the potential applications of this compound in drug metabolism, drug delivery, and other areas of pharmacology are needed. Finally, further research on the potential toxicity of this compound is necessary to ensure its safe use in laboratory experiments and clinical applications.

Biochemical Analysis

Biochemical Properties

1,6-Dimethyl-7-(pyridin-4-yl)-1H-imidazo[1,2-b]pyrazole plays a significant role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. This compound has been shown to inhibit certain enzymes, such as phosphatidylinositol 3-kinase (PI3K), which is involved in cell growth and survival pathways . The interaction between this compound and PI3K involves binding to the active site of the enzyme, leading to its inhibition and subsequent effects on downstream signaling pathways . Additionally, this compound can interact with various proteins, potentially altering their function and stability.

Cellular Effects

This compound exerts several effects on different cell types and cellular processes. In cancer cells, this compound has been observed to induce apoptosis, or programmed cell death, by disrupting cell signaling pathways that promote cell survival . It also affects gene expression by modulating transcription factors and other regulatory proteins, leading to changes in the expression of genes involved in cell cycle regulation and apoptosis . Furthermore, this compound can influence cellular metabolism by altering the activity of metabolic enzymes and pathways.

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. This compound binds to the active site of PI3K, inhibiting its activity and preventing the phosphorylation of downstream targets . This inhibition disrupts the PI3K/Akt signaling pathway, which is crucial for cell growth and survival. Additionally, this compound can modulate the activity of transcription factors, leading to changes in gene expression that promote apoptosis and inhibit cell proliferation .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. This compound exhibits good stability under standard laboratory conditions, but its activity may decrease over extended periods due to degradation . Long-term studies have shown that prolonged exposure to this compound can lead to sustained inhibition of cell growth and induction of apoptosis in cancer cells

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound has been shown to effectively inhibit tumor growth without causing significant toxicity . At higher doses, toxic effects such as liver damage and gastrointestinal disturbances have been observed . These findings suggest that there is a threshold dose above which the adverse effects outweigh the therapeutic benefits, highlighting the importance of dose optimization in potential clinical applications.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with enzymes and cofactors that regulate its metabolism. This compound is primarily metabolized by cytochrome P450 enzymes in the liver, leading to the formation of various metabolites . These metabolites can further interact with other metabolic pathways, potentially affecting metabolic flux and metabolite levels. The exact metabolic pathways and the role of specific enzymes in the metabolism of this compound require further elucidation.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. This compound can be actively transported across cell membranes by specific transporters, facilitating its accumulation in target tissues . Additionally, binding proteins can sequester this compound, affecting its localization and bioavailability . The distribution of this compound within different tissues and its impact on its activity and function are important considerations for its potential therapeutic applications.

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. This compound can be targeted to specific cellular compartments or organelles through post-translational modifications or targeting signals . For example, phosphorylation or acetylation of this compound can direct it to the nucleus, where it can interact with transcription factors and modulate gene expression . Understanding the subcellular localization of this compound and its effects on cellular processes is essential for elucidating its mechanism of action.